1,3,4-Thiadiazole-2,5-dithiol

• CAS: 82205-53-6
• Molecular Formula: C2H2N2S3
• Molecular Weight: 150.3 g/mol
• InChI: InChI=1S/C2H2N2S3/c5-1-3-4-2(6)7-1/h(H,3,5)(H,4,6)
• InChIKey: BIGYLAKFCGVRAN-UHFFFAOYSA-N

Standard dithiols fail to provide the rigid molecular geometry and high sulfur density needed for consistent metal surface adsorption. 1,3,4-Thiadiazole-2,5-dithiol (DMTD) solves this with two free thiol groups on a planar scaffold. - 97% inhibition efficiency for Cu in 0.1M NaCl (24h immersion) - ΔG°ₐd = -37.47 kJ/mol on Ag in H₂S environments - Enables controlled Au···Au distances (3.0089 Å) for luminescent materials - Immediate shipment in research-grade quantities

1,3,4-Thiadiazole-2,5-dithiol: Core Properties

1,3,4-Thiadiazole-2,5-dithiol (CAS 82205-53-6), also known as bismuthiol I or 2,5-dimercapto-1,3,4-thiadiazole (DMTD), is a heterocyclic compound with the molecular formula C₂H₂N₂S₃ and a molecular weight of 150.25 g/mol . It features a five-membered ring containing two nitrogen atoms and two exocyclic thiol (–SH) groups, endowing it with strong nucleophilic and chelating properties [1]. This sulfur- and nitrogen-rich structure makes it an effective ligand for transition metals and a potent corrosion inhibitor for copper, silver, and various alloys [2]. The compound exists in tautomeric equilibrium with its dithione form (1,3,4-thiadiazole-2,5-dithione) and is commercially available as both the free dithiol and its dipotassium salt .

• [1] Basir, N. F. A., Gorjian, H., Johan, M. R., & Khaligh, N. G. (2023). Synthesis and characterization of two new 2,5-bis-cycloalkylsulfanyl-[1,3,4]thiadiazoles and study of the crystal structure, thermal behavior, and biological activities compared with bismuthiol. Journal of Molecular Structure, 1282, 135087. https://doi.org/10.1016/j.molstruc.2023.135087 View Source
• [2] Echihi, S., Tabyaoui, M., & Qafsaoui, W. (2019). Inhibitive effect of 1,3,4-thiadiazole-2,5-dithiol on copper corrosion in chloride media. International Journal of Corrosion and Scale Inhibition, 8(2), 329–355. https://doi.org/10.17675/2305-6894-2019-8-2-14 View Source

Irreplaceability of 1,3,4-Thiadiazole-2,5-dithiol

While the 1,3,4-thiadiazole scaffold is common to many corrosion inhibitors and metal-complexing agents, the presence and positioning of two free thiol (–SH) groups at the 2- and 5-positions of the ring confer a unique combination of rigid molecular geometry and high sulfur density that is absent in mono-substituted analogs such as 5-methyl-2-mercapto-1,3,4-thiadiazole (MMTD) or alkylated derivatives like 2,5-dithiododecyl-1,3,4-thiadiazole (DDTD) [1]. This structural specificity directly impacts adsorption thermodynamics on metal surfaces, leading to measurably different free energies of adsorption (ΔG°ₐd) and, consequently, distinct inhibition efficiencies and mechanisms [2]. Furthermore, the rigid, planar heterocyclic core of DMTD—in contrast to flexible α,ω-dithiols—imposes a template effect that governs the aggregation and dimensionality of metal-organic assemblies, a property critical in the rational design of coordination polymers and supramolecular architectures [3]. Substituting DMTD with a cheaper or more readily available thiadiazole derivative or a flexible dithiol therefore risks not only reduced performance but also a fundamental alteration of the adsorption or coordination mechanism.

• [1] Anti-Corrosion Methods and Materials. (2015). Anti-corrosion behavior of thiadiazole derivatives for silver strip in hydrogen sulfide solutions. Anti-Corrosion Methods and Materials, 62(6), 371–378. https://doi.org/10.1108/ACMM-03-2015-1516 View Source
• [2] Anti-Corrosion Methods and Materials. (2015). Anti-corrosion behavior of thiadiazole derivatives for silver strip in hydrogen sulfide solutions. Anti-Corrosion Methods and Materials, 62(6), 371–378. https://doi.org/10.1108/ACMM-03-2015-1516 View Source
• [3] Wilton-Ely, J. D. E. T., Schier, A., Mitzel, N. W., & Schmidbaur, H. (2001). Diversity in the Structural Chemistry of (Phosphine)gold(I) 1,3,4-Thiadiazole-2,5-dithiolates (Bismuthiolates I). Inorganic Chemistry, 40(24), 6266–6271. https://doi.org/10.1021/ic001345l View Source

1,3,4-Thiadiazole-2,5-dithiol: Performance Evidence

Copper Corrosion Inhibition: DMTD vs. BTA

1,3,4-Thiadiazole-2,5-dithiol (DMTD) demonstrates a maximum inhibitive efficiency of 97% at a concentration of 10⁻² M in 0.1 M NaCl solution after 24 hours of immersion, as determined by electrochemical impedance spectroscopy (EIS) and polarization measurements [1]. In a separate study under comparable aqueous conditions, the widely used industrial inhibitor benzotriazole (BTA) achieved an inhibition efficiency of approximately 95% for pure copper, primarily via chemisorption [2]. While direct head-to-head data in identical media are not available in a single study, cross-study comparison indicates that DMTD offers performance at least on par with BTA in neutral chloride environments, with the additional advantage of forming a more hydrophobic protective layer that better suppresses chloride ion penetration [1].

Evidence Dimension	Corrosion inhibition efficiency on copper
Target Compound Data	97% inhibition efficiency (10⁻² M DMTD, 0.1 M NaCl, 24 h immersion)
Comparator Or Baseline	Benzotriazole (BTA): ~95% inhibition efficiency (aqueous deionized water, chemisorption on Cu)
Quantified Difference	+2 percentage points (DMTD vs. BTA, noting different but comparable aqueous environments)
Conditions	DMTD: 0.1 M NaCl, 24 h immersion, EIS and polarization; BTA: deionized water, chemisorption, polarization measurements

Why This Matters

For procurement decisions in copper corrosion protection, DMTD provides equivalent or marginally superior inhibition efficiency to the industry standard BTA, while offering a distinct adsorption mechanism that may be preferable in chloride-rich environments.

• [1] Echihi, S., Tabyaoui, M., & Qafsaoui, W. (2019). Inhibitive effect of 1,3,4-thiadiazole-2,5-dithiol on copper corrosion in chloride media. International Journal of Corrosion and Scale Inhibition, 8(2), 329–355. https://doi.org/10.17675/2305-6894-2019-8-2-14 View Source
• [2] Rahmani, H. (2020). An Investigation on the Corrosion Inhibition of Brazing Cu-Ag Alloy. M.S. Thesis, University of Texas at Arlington. http://hdl.handle.net/10106/29419 View Source

Silver Adsorption Free Energy: DMTD vs. Analogues

In a direct comparative study of thiadiazole derivatives as corrosion inhibitors for silver in 50 mg/L hydrogen sulfide solution, the standard free energy of adsorption (ΔG°ₐd) was determined for three compounds: 1,3,4-thiadiazole-2,5-dithiol (DMTD), 5-methyl-2-mercapto-1,3,4-thiadiazole (MMTD), and 2,5-dithiododecyl-1,3,4-thiadiazole (DDTD) [1]. The ΔG°ₐd values were −37.47 kJ/mol for DMTD, −37.29 kJ/mol for MMTD, and −38.69 kJ/mol for DDTD. The more negative value for DDTD indicates stronger adsorption, but the study also revealed that DMTD and MMTD obey Temkin's adsorption isotherm, whereas DDTD follows Langmuir's isotherm, signifying fundamentally different inhibition mechanisms [1].

Evidence Dimension	Standard free energy of adsorption (ΔG°ₐd) on silver
Target Compound Data	DMTD: ΔG°ₐd = −37.47 kJ/mol
Comparator Or Baseline	MMTD: −37.29 kJ/mol; DDTD: −38.69 kJ/mol
Quantified Difference	DMTD is 0.18 kJ/mol more negative than MMTD; 1.22 kJ/mol less negative than DDTD
Conditions	Silver strip in 50 mg/L H₂S solution, 25°C, electrochemical measurements

Why This Matters

The distinct ΔG°ₐd value and adsorption isotherm type for DMTD confirm that it operates via a different surface interaction mechanism than its alkylated derivative DDTD, which may influence performance in specific industrial environments.

• [1] Anti-Corrosion Methods and Materials. (2015). Anti-corrosion behavior of thiadiazole derivatives for silver strip in hydrogen sulfide solutions. Anti-Corrosion Methods and Materials, 62(6), 371–378. https://doi.org/10.1108/ACMM-03-2015-1516 View Source

Palladium Estimation: Bismuthiol I vs. Bismuthiol II

In an amperometric study for the estimation of palladium, the performance of bismuthiol I (1,3,4-thiadiazole-2,5-dithiol) was directly compared with bismuthiol II and 2-mercaptobenzothiazole (MBT) [1]. Bismuthiol I, at an applied potential of −0.3 V (vs. SCE), was effective for the estimation of 1.2 to 2.5 mg of palladium. In contrast, bismuthiol II and 2-mercaptobenzimidazole required a more negative potential (−0.5 V) and were effective over a broader range (1.2 to 6.0 mg). Notably, 2-mercaptobenzothiazole at −0.5 V produced an error of approximately 5% when the palladium concentration was around 6.0 mg, highlighting the superior accuracy of the bismuthiols under these conditions [1].

Evidence Dimension	Amperometric estimation of palladium
Target Compound Data	Bismuthiol I: effective for 1.2–2.5 mg Pd at −0.3 V (vs. SCE)
Comparator Or Baseline	Bismuthiol II: effective for 1.2–6.0 mg Pd at −0.5 V; MBT: ~5% error at 6.0 mg Pd, −0.5 V
Quantified Difference	Narrower quantitative range but lower operating potential for Bismuthiol I; MBT shows 5% error
Conditions	Sodium acetate-acid buffer, 25°C, SCE reference electrode

Why This Matters

For analytical laboratories requiring precise palladium determination, Bismuthiol I (DMTD) offers a lower operating potential window, which may reduce interference from other electroactive species, though with a narrower linear range compared to Bismuthiol II.

• [1] Majumdar, A. K., & Chakrabartty, M. M. (1959). Amperometric estimation of palladium. Analytica Chimica Acta, 20, 379–385. https://doi.org/10.1016/0003-2670(59)80085-4 View Source

Gold(I) Coordination Polymers: Rigid vs. Flexible Dithiols

The molecular geometry of 1,3,4-thiadiazole-2,5-dithiolate is inherently rigid due to the planar heterocyclic ring, in contrast to flexible α,ω-dithiols which can adopt multiple conformations [1]. This rigidity imposes a template function during the aggregation of (phosphine)gold(I) complexes, directing the formation of multidimensional patterns in the solid state. In the study by Wilton-Ely et al., the rigid SSS ligand scaffold facilitated the construction of both open-chain and cyclic dinuclear gold(I) complexes with distinct Au···Au aurophilic bonding distances, ranging from 3.0089(3) Å to 3.1898(3) Å, depending on the phosphine co-ligand [1]. Flexible α,ω-dithiols, lacking this structural preorganization, do not exhibit the same level of control over supramolecular assembly.

Evidence Dimension	Ligand rigidity and supramolecular templating
Target Compound Data	Rigid planar geometry; Au···Au distances: 3.0089(3)–3.1898(3) Å in dinuclear complexes
Comparator Or Baseline	Flexible α,ω-dithiols: multiple conformations, no consistent templating effect
Quantified Difference	N/A (qualitative property); Au···Au distances provided for target compound complexes
Conditions	Single-crystal X-ray diffraction of (phosphine)gold(I) 1,3,4-thiadiazole-2,5-dithiolates

Why This Matters

For researchers designing metal-organic frameworks or coordination polymers, the rigid geometry of DMTD offers predictable and controllable assembly outcomes that are not achievable with conformationally flexible dithiol ligands.

• [1] Wilton-Ely, J. D. E. T., Schier, A., Mitzel, N. W., & Schmidbaur, H. (2001). Diversity in the Structural Chemistry of (Phosphine)gold(I) 1,3,4-Thiadiazole-2,5-dithiolates (Bismuthiolates I). Inorganic Chemistry, 40(24), 6266–6271. https://doi.org/10.1021/ic001345l View Source

1,3,4-Thiadiazole-2,5-dithiol: Optimal Applications

Copper Corrosion Protection in Chloride Media

Based on the demonstrated 97% inhibition efficiency in 0.1 M NaCl after 24 hours of immersion [1], 1,3,4-thiadiazole-2,5-dithiol is a compelling candidate for protecting copper and copper alloys in cooling water systems, marine environments, and industrial process streams where chloride-induced pitting corrosion is a concern. The formation of a hydrophobic adsorbed layer, as confirmed by contact angle measurements and the near-complete suppression of Cu²⁺ ion release into solution [1], makes DMTD particularly suitable for applications requiring long-term immersion protection and minimal metal ion contamination of the surrounding medium.

Silver Tarnish Prevention

The direct comparative data showing a ΔG°ₐd of −37.47 kJ/mol for DMTD on silver in hydrogen sulfide environments, and its adherence to Temkin's adsorption isotherm [2], position this compound as a specialized inhibitor for silver tarnish prevention. Unlike alkylated thiadiazole derivatives (e.g., DDTD) which follow Langmuir adsorption, DMTD's distinct adsorption mechanism may offer advantages in preventing the formation of visible silver sulfide films on electrical contacts, decorative silverware, and optical components exposed to trace sulfur-containing gases.

Palladium Determination in Complex Matrices

For analytical chemistry laboratories requiring the quantification of palladium, 1,3,4-thiadiazole-2,5-dithiol (Bismuthiol I) provides a well-characterized amperometric reagent effective over the range of 1.2 to 2.5 mg of Pd at a moderate applied potential of −0.3 V (vs. SCE) [3]. While Bismuthiol II offers a wider linear range, Bismuthiol I's lower operating potential may be advantageous when analyzing samples containing other electroactive species that would otherwise interfere at more negative potentials. The method is particularly suited for quality control in precious metal refining and catalyst manufacturing.

Gold(I) Coordination Polymer Design

The rigid, planar geometry of the 1,3,4-thiadiazole-2,5-dithiolate dianion serves as a predictable template for constructing dinuclear gold(I) complexes with controlled intermetallic distances (Au···Au contacts as short as 3.0089 Å) [4]. This structural predictability is invaluable for researchers developing luminescent gold(I) materials, where aurophilic interactions govern photophysical properties. The ability to tune the dimensionality of the resulting solid-state architecture—from 1D strings to 2D networks—by simply varying the phosphine co-ligand makes DMTD a versatile building block for crystal engineering and the synthesis of functional metal-organic materials [4].

• [1] Echihi, S., Tabyaoui, M., & Qafsaoui, W. (2019). Inhibitive effect of 1,3,4-thiadiazole-2,5-dithiol on copper corrosion in chloride media. International Journal of Corrosion and Scale Inhibition, 8(2), 329–355. https://doi.org/10.17675/2305-6894-2019-8-2-14 View Source
• [2] Anti-Corrosion Methods and Materials. (2015). Anti-corrosion behavior of thiadiazole derivatives for silver strip in hydrogen sulfide solutions. Anti-Corrosion Methods and Materials, 62(6), 371–378. https://doi.org/10.1108/ACMM-03-2015-1516 View Source
• [3] Majumdar, A. K., & Chakrabartty, M. M. (1959). Amperometric estimation of palladium. Analytica Chimica Acta, 20, 379–385. https://doi.org/10.1016/0003-2670(59)80085-4 View Source
• [4] Wilton-Ely, J. D. E. T., Schier, A., Mitzel, N. W., & Schmidbaur, H. (2001). Diversity in the Structural Chemistry of (Phosphine)gold(I) 1,3,4-Thiadiazole-2,5-dithiolates (Bismuthiolates I). Inorganic Chemistry, 40(24), 6266–6271. https://doi.org/10.1021/ic001345l View Source